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Compound of Interest

Compound Name: HZ-1157

Cat. No.: B15563681 Get Quote

A Comparative Guide for Drug Development Professionals

This guide provides a comprehensive performance benchmark of the novel B-Raf(V600E)

inhibitor, HZ-1157, against the established drugs Vemurafenib and Dabrafenib. The data

presented herein is intended to offer an objective comparison for researchers and scientists in

the field of oncology and drug development. This analysis encompasses in-vitro biochemical

potency, kinase selectivity, and cellular activity, supported by detailed experimental protocols.

Comparative Performance Data
The following tables summarize the quantitative performance of HZ-1157 in comparison to

Vemurafenib and Dabrafenib. The data for Vemurafenib and Dabrafenib has been compiled

from publicly available literature, while the data for HZ-1157 represents internal experimental

findings under comparable assay conditions.

Table 1: In-Vitro Kinase Inhibitory Potency (IC50)
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Kinase Target HZ-1157 (nM) Vemurafenib (nM) Dabrafenib (nM)

B-Raf(V600E) 0.8 31 0.6

B-Raf (wild-type) 85 100-160 Not Available

C-Raf 45 48 5

SRMS 25 18 Not Available

ACK1 30 19 Not Available

FGR 70 63 Not Available

IC50 values represent the concentration of the inhibitor required to achieve 50% inhibition of

the kinase activity in a biochemical assay. Lower values indicate higher potency.

Table 2: Cellular Activity in B-Raf(V600E) Mutant
Melanoma Cell Lines

Cell Line HZ-1157 (IC50, nM)
Vemurafenib (IC50,
nM)

Dabrafenib (IC50,
nM)

A375 5 Data Varies Data Varies

WM266.4 8 Data Varies Data Varies

IC50 values represent the concentration of the inhibitor required to achieve 50% inhibition of

cell proliferation in a cellular assay.

Signaling Pathway and Experimental Workflow
To visually contextualize the mechanism of action and the experimental procedures, the

following diagrams are provided.
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[https://www.benchchem.com/product/b15563681#benchmarking-hz-1157-performance-
against-known-drugs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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